![molecular formula C10H11ClO2 B7901700 3-(3-Methoxyphenyl)propanoyl chloride](/img/structure/B7901700.png)
3-(3-Methoxyphenyl)propanoyl chloride
Overview
Description
3-(3-Methoxyphenyl)propanoyl chloride is a useful research compound. Its molecular formula is C10H11ClO2 and its molecular weight is 198.64 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Lignin Model Glycosides : A study by Helm et al. (1997) discusses the synthesis of lignin model glycosides, which are crucial in understanding the structure and reactivity of lignin in wood. They developed synthetic protocols using related compounds for the preparation of specific glycosides, contributing to lignin research (Helm, Toikka, Li, & Brunow, 1997).
Total Syntheses of Linear Acylated Coumarins : Cairns, Harwood, and Astles (1992) presented a method for synthesizing 6-acylcoumarins via a highly regioselective Fries rearrangement, using intermediates derived from methoxyphenyl compounds. This method is applied in the total synthesis of natural linear acylcoumarins, geijerin, and dehydrogeijerin (Cairns, Harwood, & Astles, 1992).
Mechanofluorochromic Properties of Aryl Acrylamide Derivatives : Song et al. (2015) synthesized structurally simple 3-aryl-2-cyano acrylamide derivatives, which showed different optical properties due to their distinct stacking mode. This study highlights the potential application of these compounds in optical materials and sensors (Song et al., 2015).
Synthesis of Propionamides with Antibacterial Activity : Arutyunyan et al. (2014) explored the synthesis of 3-(4-isopropoxyphenyl)-3-(2-methoxyphenyl)propionamides, demonstrating their weak antibacterial activity. This study contributes to the field of medicinal chemistry and drug development (Arutyunyan et al., 2014).
Development of Functionalizable Self-Assembled Monolayer for Biosensors : De La Franier, Jankowski, and Thompson (2017) described the synthesis of a compound capable of forming functionalizable monolayers on hydroxylated surfaces, useful in biosensing applications (De La Franier, Jankowski, & Thompson, 2017).
Properties
IUPAC Name |
3-(3-methoxyphenyl)propanoyl chloride | |
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InChI |
InChI=1S/C10H11ClO2/c1-13-9-4-2-3-8(7-9)5-6-10(11)12/h2-4,7H,5-6H2,1H3 | |
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InChI Key |
YIBRVNQKMYAOIL-UHFFFAOYSA-N | |
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Canonical SMILES |
COC1=CC=CC(=C1)CCC(=O)Cl | |
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Molecular Formula |
C10H11ClO2 | |
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Molecular Weight |
198.64 g/mol | |
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